Cas no 289494-44-6 ((4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-1-oxacyclohexadec-13-ene-2,6-dione)

• Product Name: (4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-1-oxacyclohexadec-13-ene-2,6-dione
• CAS No: 289494-44-6
• MF: C₂₇H₄₂N₂O₅S
• MW: 506.697786808014
• CID: 287188
• PubChem ID: 10118176
• Update Time: 2024-03-01

(4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-1-oxacyclohexadec-13-ene-2,6-dione Chemical and Physical Properties

Names and Identifiers

• Oxacyclohexadec-13-ene-2,6-dione,16-[(1E)-2-[2-(aminomethyl)-4-thiazolyl]-1-methylethenyl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-,(4S,7R,8S,9S,13Z,16S)-
• 21-AminoepothiloneD
• Oxacyclohexadec-13-ene-2,6-dione,16-[(1E)-2-[2-(aminomethyl)-4-thiazolyl]-1-methylethenyl]-4,8-dihydroxy-5,5,7,9,13-pentameth
• 21-Aminoepothilone D
• (4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,
• (4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-1-oxacyclohexadec-13-ene-2,6-dione

• Inchi： 1S/C27H42N2O5S/c1-16-8-7-9-17(2)25(32)19(4)26(33)27(5,6)22(30)13-24(31)34-21(11-10-16)18(3)12-20-15-35-23(14-28)29-20/h10,12,15,17,19,21-22,25,30,32H,7-9,11,13-14,28H2,1-6H3/b16-10-,18-12+/t17-,19+,21-,22-,25-/m0/s1
• InChI Key： TZQJACKEBFWOID-IVSQCGTASA-N
• SMILES： S1C(CN)=NC(=C1)/C=C(\C)/[C@@H]1CC=C(C)CCC[C@H](C)[C@@H]([C@@H](C)C(C(C)(C)[C@H](CC(=O)O1)O)=O)O |t:13|

Computed Properties

• Exact Mass: 506.28144362g/mol
• Monoisotopic Mass: 506.28144362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Epothilones and analogues